Cas no 41059-02-3 (9-Bromononanoic acid)

• Product Name: 9-Bromononanoic acid
• CAS No: 41059-02-3
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• MDL: MFCD00046564
• CID: 55347
• PubChem ID: 87565154
• Update Time: 2025-10-21

9-Bromononanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-Bromononanoic acid
• 9-BROMO-N-NONANOIC ACID
• N-(4-Hydroxy-3-methylbutyl)adenosine
• 9-Brom-nonansaeure
• 9-bromononan-1-oic acid
• Nonanoic acid,9-bromo
• 9-Bromononanoicacid
• FT-0639693
• CS-W007587
• Nonanoic acid, 9-bromo-
• DS-2706
• 9-BROMO NONANOIC ACID
• LMFA01090026
• J-519499
• B2323
• 41059-02-3
• A26236
• DTXSID30338303
• 9-bromo-nonanoic acid
• AM803870
• AKOS005606248
• EN300-749494
• SCHEMBL931159
• SY026441
• MFCD00046564
• 9-?bromo-nonanoic Acid
• STK695269
• DB-049709

• MDL： MFCD00046564
• Inchi： 1S/C9H17BrO2/c10-8-6-4-2-1-3-5-7-9(11)12/h1-8H2,(H,11,12)
• InChI Key： XEGRKZRPTBNSMN-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 236.04100
• Monoisotopic Mass: 236.041192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3
• Molecular Weight: 237.13

Experimental Properties

• Density: 1.282
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 174°C/5mmHg(lit.)
• Flash Point: 145.8°C
• Refractive Index: 1.485
• PSA: 37.30000
• LogP: 3.19660

9-Bromononanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 9-Bromononanoic acid

9-Bromononanoic Acid (CAS No. 41059-02-3): A Versatile Building Block in Organic Synthesis

9-Bromononanoic acid (CAS No. 41059-02-3) is an important aliphatic carboxylic acid derivative that has gained significant attention in pharmaceutical research and material science. This omega-brominated fatty acid serves as a crucial intermediate in the synthesis of various bioactive compounds, with its unique structure featuring a nine-carbon chain terminated by a bromine atom and a carboxylic acid group.

The growing interest in 9-bromononanoic acid applications stems from its role as a molecular building block for creating more complex structures. Researchers particularly value its ability to participate in diverse chemical reactions, including nucleophilic substitutions and coupling reactions. Recent studies highlight its utility in developing drug delivery systems and biocompatible materials, aligning with current trends in sustainable chemistry and green synthesis approaches.

From a chemical perspective, 9-bromononanoic acid properties include a molecular weight of 237.11 g/mol and the characteristic reactivity of both alkyl bromides and carboxylic acids. This dual functionality makes it exceptionally valuable for stepwise synthesis processes. The compound typically appears as a white to off-white crystalline solid at room temperature, with moderate solubility in common organic solvents like dichloromethane and tetrahydrofuran.

In pharmaceutical applications, 9-bromononanoic acid CAS 41059-02-3 serves as a precursor for various biologically active molecules. Its structural features allow for the creation of compounds with specific chain lengths, which is crucial in designing molecules with optimal pharmacokinetic properties. Current research explores its potential in developing targeted therapies, particularly in oncology and metabolic disorder treatments.

The material science field has discovered innovative uses for 9-bromononanoic acid synthesis methods. Scientists are investigating its incorporation into functional polymers and surface modification agents. These applications benefit from the compound's ability to introduce both hydrophobic character and reactive sites into materials, enabling the development of advanced coatings with tailored properties.

Analytical characterization of 9-bromononanoic acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research and industrial applications. Recent advancements in analytical technology have improved the detection and quantification of this compound in complex mixtures.

Storage and handling recommendations for 9-bromononanoic acid 41059-02-3 emphasize protection from moisture and light. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. These precautions maintain the reagent's stability and prevent degradation of its reactive bromine moiety.

The commercial availability of 9-bromononanoic acid has expanded in recent years, with multiple suppliers offering various purity grades to meet different research needs. Pricing trends reflect the growing demand for this specialty chemical, particularly in academic and industrial research settings focused on organic synthesis and medicinal chemistry.

Environmental considerations regarding 9-bromononanoic acid uses have prompted investigations into its biodegradation pathways. Current studies suggest that microorganisms can metabolize this compound under appropriate conditions, addressing concerns about environmental persistence. This aspect aligns with the chemical industry's increasing focus on sustainable practices.

Future research directions for 9-bromononanoic acid applications may explore its potential in nanotechnology and biomaterials. The compound's ability to interface with both organic and inorganic systems makes it a promising candidate for developing hybrid materials with novel properties. These advancements could lead to breakthroughs in medical devices and diagnostic tools.

Quality control protocols for 9-bromononanoic acid synthesis continue to evolve, with modern analytical techniques enabling more precise characterization. Pharmaceutical-grade material typically undergoes rigorous testing to ensure compliance with regulatory standards, particularly when used in drug development processes.

The scientific literature contains numerous references to 9-bromononanoic acid CAS No. 41059-02-3 in synthetic methodologies. Recent publications highlight its use in multi-step syntheses of complex natural products and therapeutic agents, demonstrating its versatility as a synthetic intermediate.

Comparative studies of omega-brominated fatty acids reveal that 9-bromononanoic acid offers distinct advantages in certain synthetic applications. Its chain length provides an optimal balance between reactivity and stability, making it particularly useful for constructing medium-sized molecular architectures.

Industrial scale production of 9-bromononanoic acid has benefited from process optimization efforts. Modern synthetic routes emphasize atom economy and reduced waste generation, reflecting the principles of green chemistry. These improvements have made the compound more accessible to researchers while minimizing environmental impact.

Emerging technologies in organic synthesis continue to find new applications for 9-bromononanoic acid 41059-02-3. Flow chemistry approaches and catalytic methods have demonstrated improved efficiency in transformations involving this valuable building block, pointing toward future innovations in chemical manufacturing.